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Compound of Interest

Compound Name: NPC-15437 dihydrochloride

Cat. No.: B1258138 Get Quote

Essential Safety and Handling Guide for NPC-15437
Dihydrochloride
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling NPC-15437
dihydrochloride. The following procedural guidance is designed to ensure the safe handling

and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
While some safety data sheets (SDS) indicate that NPC-15437 dihydrochloride is not

classified as a hazardous substance under the Globally Harmonized System (GHS), it is crucial

to follow standard precautionary measures for handling all chemical compounds. Another SDS

provides more specific recommendations, which should be adopted as a conservative safety

approach.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).

To prevent eye contact with the

powder form of the chemical.

Hand Protection

Chemical impermeable gloves.

Gloves must be inspected prior

to use.

To prevent skin contact. The

specific glove material should

be resistant to the chemical,

though no specific material has

been recommended due to a

lack of testing.

Body Protection

A lab coat or impervious

clothing. For significant

handling, fire/flame resistant

clothing should be considered.

To protect skin from accidental

spills.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. If dust formation is likely

or exposure limits are

exceeded, a full-face respirator

should be used.

To prevent inhalation of the

powder.

Operational Plan for Safe Handling
Adherence to the following step-by-step procedures will minimize exposure and ensure the

safe handling of NPC-15437 dihydrochloride.

Step 1: Preparation and Engineering Controls

Handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid the

formation of dust and aerosols.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, inspect all PPE for integrity.
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Step 2: Handling the Compound

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin and eyes.

Avoid the formation of dust.

Use non-sparking tools to prevent fire caused by electrostatic discharge.

Step 3: Storage

Store the container tightly closed in a dry, cool, and well-ventilated place.

Desiccate at +4°C for long-term storage.[1]

Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan
Proper disposal of NPC-15437 dihydrochloride and its containers is essential to prevent

environmental contamination.

Small Quantities: For very small research quantities, disposal with household waste may be

permissible, but it is crucial to adhere to local and institutional regulations.

Larger Quantities & Contaminated Materials: For larger quantities or any contaminated

materials (e.g., gloves, weighing paper), disposal must be made according to official

regulations. This typically involves collection in a suitable, closed container for disposal by a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

Environmental Precautions: Do not allow the chemical to enter drains, sewers, or surface

and ground water.

Chemical and Physical Properties
The following table summarizes key quantitative data for NPC-15437 dihydrochloride.
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Property Value Source

CAS Number 141774-20-1

Molecular Formula C₂₅H₅₀N₄O₂ · 2HCl [1]

Molecular Weight 511.62 g/mol [1]

Melting Point 180-182°C [3]

Solubility
Soluble in water, DMSO, and

methanol.
[3][4]

Emergency First-Aid Measures
In case of accidental exposure, follow these first-aid procedures:

General: No special measures are typically required, but it is always best to seek medical

advice after any chemical exposure.

After Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.

After Skin Contact: Generally, the product does not irritate the skin. However, it is

recommended to wash off with soap and plenty of water and consult a doctor.

After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.

Visual Workflow for Handling NPC-15437
Dihydrochloride
The following diagram illustrates the standard operating procedure for the safe handling of

NPC-15437 dihydrochloride, from receiving the compound to its final disposal.
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Caption: Workflow for Safe Handling of NPC-15437 Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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